Cas no 2229298-31-9 (2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropan-1-amine
• CAS No: 2229298-31-9
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 6602595
• PubChem ID: 165610708
• Update Time: 2025-08-03

2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropan-1-amine
• 2,2-dimethyl-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclopropan-1-amine
• EN300-1748484
• 2229298-31-9

• Inchi： 1S/C11H18N2S/c1-7(2)9-13-8(5-14-9)11(12)6-10(11,3)4/h5,7H,6,12H2,1-4H3
• InChI Key： QWZYCHHMCIPCCT-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229298-31-9 and Product Name: 2,2-dimethyl-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)cyclopropan-1-amine

2,2-dimethyl-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)cyclopropan-1-amine, identified by the CAS number 2229298-31-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the heterocyclic class, incorporating a cyclopropane ring fused with a thiazole moiety, which is a well-documented scaffold in medicinal chemistry for its diverse biological activities. The presence of an isopropyl group and an amine functionality further enhances its structural complexity and potential pharmacological relevance.

The structural framework of 2,2-dimethyl-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)cyclopropan-1-amine positions it as a candidate for further exploration in drug discovery programs. The cyclopropane ring is known for its unique strain energy, which can be exploited to modulate binding interactions with biological targets. In contrast, the thiazole ring is a privileged structure found in numerous bioactive compounds, including antifungals, antivirals, and anticancer agents. The combination of these motifs with the amine and isopropyl substituents suggests potential applications in modulating enzyme activity or interacting with specific protein receptors.

Recent advancements in computational chemistry have enabled the virtual screening of vast chemical libraries to identify novel scaffolds with desired pharmacological properties. The compound CAS No. 2229298-31-9 has been subjected to molecular docking studies to evaluate its interaction with various biological targets. Preliminary results indicate that it may exhibit inhibitory activity against certain kinases and transcription factors, which are critical in cellular signaling pathways associated with inflammation and cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that target post-translational modifications, such as phosphorylation and ubiquitination.

The synthesis of 2,2-dimethyl-1-(2-(propan-2-yl)-1,3-thiazol-4-yl)cyclopropan-1-amine involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key synthetic strategies include cyclopropanation reactions, nucleophilic substitution at the thiazole ring, and functional group interconversions to introduce the desired substituents. The use of transition metal-catalyzed reactions has been particularly effective in facilitating these transformations while maintaining high regioselectivity and yield. Such methodologies are essential for scaling up production and ensuring reproducibility in pharmaceutical manufacturing.

In vitro pharmacological assays have been conducted to assess the biological activity of CAS No. 2229298-31-9 across a range of disease models. Initial studies suggest that this compound demonstrates moderate potency against certain cancer cell lines by inhibiting key metabolic pathways involved in tumor growth. Additionally, its interaction with microsomal enzymes has been evaluated to assess potential drug-drug interactions (DDIs), which is a critical consideration in drug development. The compound exhibits low affinity for major cytochrome P450 enzymes, reducing concerns about metabolic clearance and potential interactions with co-administered drugs.

The role of thiazole derivatives in medicinal chemistry cannot be overstated, as they have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropane ring into these derivatives introduces additional conformational constraints that can fine-tune binding affinity and selectivity. This structural motif has been particularly successful in designing molecules that disrupt protein-protein interactions or inhibit enzyme catalysis by inducing steric hindrance at the active site.

Future directions for research on CAS No. 2229298-31-9 include exploring its mechanism of action through biochemical assays and structural biology techniques such as X-ray crystallography or NMR spectroscopy. Understanding how this compound interacts with its biological targets at the atomic level will provide insights into its mode of action and guide further optimization efforts. Additionally, pharmacokinetic studies are planned to evaluate its absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for assessing its suitability as a lead compound for drug development.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound CAS No. 2229298-31-9, with its unique structural features derived from thiazole and cyclopropane moieties combined with an amine substituent group, represents an exciting opportunity for innovation in drug discovery programs targeting complex diseases such as cancer and inflammatory disorders.